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Compound of Interest

Compound Name: X5050

Cat. No.: B8176035 Get Quote

This technical guide provides a comprehensive overview of the chemical properties,

mechanism of action, and experimental applications of X5050, a potent small-molecule inhibitor

of the Repressor Element-1 Silencing Transcription (REST) factor. This document is intended

for researchers, scientists, and drug development professionals interested in the therapeutic

potential of targeting REST in various neurological disorders.

Core Compound Information
Chemical Structure and Properties
X5050, a benzoimidazole-5-carboxamide derivative, has been identified as a selective inhibitor

of REST. Its key chemical and physical properties are summarized in the table below.

Property Value Reference

Molecular Formula C₁₇H₁₅N₃O₃

Molecular Weight 309.32 g/mol

CAS Number 2404756-81-4

Appearance White to light yellow solid

EC₅₀ 2.1 μM

SMILES
O=C(C1=CC=C2N=C(C3=CC=

CC=C3O)NC2=C1)NOCC=C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b8176035?utm_src=pdf-interest
https://www.benchchem.com/product/b8176035?utm_src=pdf-body
https://www.benchchem.com/product/b8176035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8176035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties of X5050

Mechanism of Action
X5050 functions by promoting the degradation of the REST protein, rather than inhibiting its

transcription, RNA splicing, or its binding to the Repressor Element-1 (RE1) sequence. This

leads to the de-repression of REST target genes, many of which are crucial for neuronal

function and survival, such as Brain-Derived Neurotrophic Factor (BDNF).

Signaling Pathway
The mechanism of X5050's action on the REST signaling pathway can be visualized as a multi-

step process. In pathological conditions such as Huntington's disease, elevated REST activity

leads to the repression of neuronal gene expression. X5050 intervenes by inducing the

degradation of the REST protein, thereby restoring the expression of these essential genes.

Cellular Processes

X5050

REST Protein

REST Degradation

RE1 Site
(DNA)

binds to

Gene Expression
relieves repression

Gene Repression
leads to

Neuronal Genes
(e.g., BDNF)

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to X5050: A Novel REST
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8176035#x5050-molecular-weight-and-chemical-
structure]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8176035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8176035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

